Cas no 88663-52-9 (4-Nonen-6-ynoic acid, (E)-)

• Product Name: 4-Nonen-6-ynoic acid, (E)-
• CAS No: 88663-52-9
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 625117
• PubChem ID: 71319427
• Update Time: 2025-04-19

4-Nonen-6-ynoic acid, (E)- Chemical and Physical Properties

Names and Identifiers

• 4-Nonen-6-ynoic acid, (E)-
• non-4-en-6-ynoic acid
• DTXSID90749451
• 88663-52-9

• Inchi： 1S/C9H12O2/c1-2-3-4-5-6-7-8-9(10)11/h5-6H,2,7-8H2,1H3,(H,10,11)
• InChI Key： PJNNEEAKHMAMNA-UHFFFAOYSA-N
• SMILES： OC(CCC=CC#CCC)=O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids